Cas no 1171694-65-7 (1-methyl-N-(oxolan-2-yl)methyl-N-4-(propan-2-yl)-1,3-benzothiazol-2-yl-1H-pyrazole-3-carboxamide)

• Product Name: 1-methyl-N-(oxolan-2-yl)methyl-N-4-(propan-2-yl)-1,3-benzothiazol-2-yl-1H-pyrazole-3-carboxamide
• CAS No: 1171694-65-7
• MF: C₂₀H₂₄N₄O₂S
• MW: 384.495162963867
• CID: 5903280
• PubChem ID: 44116456
• Update Time: 2025-07-22

1-methyl-N-(oxolan-2-yl)methyl-N-4-(propan-2-yl)-1,3-benzothiazol-2-yl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-(oxolan-2-yl)methyl-N-4-(propan-2-yl)-1,3-benzothiazol-2-yl-1H-pyrazole-3-carboxamide
• 1-methyl-N-[(oxolan-2-yl)methyl]-N-[4-(propan-2-yl)-1,3-benzothiazol-2-yl]-1H-pyrazole-3-carboxamide
• F5094-0509
• N-(4-isopropylbenzo[d]thiazol-2-yl)-1-methyl-N-((tetrahydrofuran-2-yl)methyl)-1H-pyrazole-3-carboxamide
• AKOS024497095
• 1-methyl-N-(oxolan-2-ylmethyl)-N-(4-propan-2-yl-1,3-benzothiazol-2-yl)pyrazole-3-carboxamide
• SR-01000920849-1
• 1171694-65-7
• SR-01000920849

• Inchi： 1S/C20H24N4O2S/c1-13(2)15-7-4-8-17-18(15)21-20(27-17)24(12-14-6-5-11-26-14)19(25)16-9-10-23(3)22-16/h4,7-10,13-14H,5-6,11-12H2,1-3H3
• InChI Key： JUSWAGHDMHRCTI-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C(C)C)C=2N=C1N(C(C1C=CN(C)N=1)=O)CC1CCCO1

Computed Properties

• Exact Mass: 384.16199719g/mol
• Monoisotopic Mass: 384.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 88.5Ų

Additional information on 1-methyl-N-(oxolan-2-yl)methyl-N-4-(propan-2-yl)-1,3-benzothiazol-2-yl-1H-pyrazole-3-carboxamide

Introduction to 1-methyl-N-(oxolan-2-yl)methyl-N-4-(propan-2-yl)-1,3-benzothiazol-2-yl-1H-pyrazole-3-carboxamide and Its Significance in Modern Chemical Research

The compound with the CAS number 1171694-65-7, specifically named as 1-methyl-N-(oxolan-2-yl)methyl-N-4-(propan-2-yl)-1,3-benzothiazol-2-yl-1H-pyrazole-3-carboxamide, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This intricate molecular structure, characterized by its blend of benzothiazole, pyrazole, and oxolane moieties, has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery.

At the core of this compound's appeal lies its multifaceted scaffold, which combines the pharmacophoric properties of benzothiazole and pyrazole rings. These heterocycles are well-documented for their role in various biological processes and have been extensively explored in the development of therapeutic agents. The benzothiazole moiety, in particular, is renowned for its antimicrobial, anti-inflammatory, and antitumor activities, while the pyrazole ring is celebrated for its ability to modulate enzyme activity and interact with biological targets. The presence of an oxolan group further enhances the compound's structural complexity and may contribute to its unique pharmacological profile.

In the realm of modern chemical research, this compound has been the subject of numerous studies aimed at elucidating its mechanism of action and exploring its therapeutic potential. Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this molecule with various biological targets, providing insights into its potential applications. For instance, studies suggest that 1-methyl-N-(oxolan-2-yl)methyl-N-4-(propan-2-yl)-1,3-benzothiazol-2-yl-1H-pyrazole-3-carboxamide may exhibit inhibitory effects on enzymes implicated in inflammatory pathways, making it a promising candidate for the development of novel anti-inflammatory drugs.

The synthesis of this compound presents a significant challenge due to its complex structure. However, recent innovations in synthetic methodologies have made it increasingly feasible to produce high-purity samples for further investigation. Techniques such as multi-step organic synthesis combined with advanced purification methods have been employed to isolate and characterize this molecule. The success of these synthetic efforts has paved the way for more extensive pharmacological studies, including in vitro and in vivo assays to evaluate its biological activity.

One particularly intriguing aspect of this compound is its potential role in addressing emerging therapeutic challenges. With the rise of antibiotic-resistant bacteria and the growing burden of chronic diseases, there is an urgent need for novel therapeutic agents with unique mechanisms of action. The structural features of 1-methyl-N-(oxolan-2-yl)methyl-N-4-(propan-2-yl)-1,3-benzothiazol-2-yl-1H-pyrazole-3-carboxamide suggest that it may interact with biological targets in ways not yet fully understood. This opens up exciting possibilities for its use in treating a wide range of conditions, from infectious diseases to metabolic disorders.

Furthermore, the compound's stability under various conditions makes it a valuable asset for industrial applications. Research has demonstrated that it remains stable under both acidic and basic environments, as well as during storage at ambient temperatures. This stability is crucial for ensuring the long-term viability of pharmaceutical formulations that incorporate this molecule. Additionally, its solubility profile allows for easy formulation into diverse drug delivery systems, enhancing its potential for clinical use.

The interdisciplinary nature of research involving 1-methyl-N-(oxolan-2-yl)methyl-N-4-(propan-2-y l)-1,3-benzothiazol -2 -y l -1H -pyrazole -3-carboxamide underscores the importance of collaboration between chemists, biologists, and pharmacologists. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the discovery process and bring new treatments to market more efficiently. The insights gained from studying this compound are not only relevant to academic research but also have practical implications for drug development pipelines.

In conclusion, 1-methyl-N-(oxolan -2 - ylmethyl)-N -4 -(propan - 2 - yl ) - 1 , 3 - benzothiaz ol - 2 - yl - 1 H - pyraz ole - 3 - carbox amide (CAS no. 1171694 - 65 - 7) stands as a testament to the power of innovative chemical research. Its unique structure and promising pharmacological properties make it a compelling subject for further study. As our understanding of its mechanisms and applications continues to grow, this compound holds great promise for advancing therapeutic strategies across multiple disease areas.